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Compound of Interest

Compound Name: Nickel chloride

Cat. No.: B1212450

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with Nickel Chloride. Adherence to these procedural
steps is critical to mitigate the significant health risks associated with this compound.

Nickel chloride is a toxic, carcinogenic, and mutagenic compound that poses a severe risk if
not handled with appropriate precautions.[1][2][3][4] It is toxic if swallowed or inhaled, causes
severe skin and eye irritation, and can lead to sensitization, resulting in allergic reactions.[1][2]
[3] Furthermore, it is suspected of causing genetic defects, damaging fertility, and is classified
as a human carcinogen by inhalation.[1][2][4] Proper use of personal protective equipment
(PPE) and adherence to strict handling protocols are mandatory.

Hazard Identification and Exposure Limits

Understanding the specific dangers and permissible exposure limits is the first step in safe
handling.
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Hazard Classification

Description

Acute Toxicity (Oral & Inhalation)

Toxic if swallowed or inhaled (GHS Category 3).
[1][2] The acute oral LD50 in rats is 105 mg/kg.

[3]141[5]

Carcinogenicity

May cause cancer by inhalation (GHS Category
1).[1][2][4] IARC classifies nickel compounds as

Group 1: Carcinogenic to humans.[1][4]

Germ Cell Mutagenicity

Suspected of causing genetic defects (GHS
Category 2).[1][2][4]

Reproductive Toxicity

May damage fertility or the unborn child (GHS
Category 1).[1][2][6]

Skin & Respiratory Sensitization

May cause an allergic skin reaction ("nickel
itch") and allergy or asthma symptoms if
inhaled.[1][2]

Organ Toxicity (Repeated Exposure)

Causes damage to organs through prolonged or
repeated exposure (GHS Category 1).[1][2][6]

Environmental Hazard

Very toxic to aquatic life with long-lasting effects.

[1](4]

Occupational Exposure Limits

OSHA PEL: 1 mg/mé TWA (as Ni).[7] NIOSH
TWA: 0.015 mg/m? (as Ni).[7] NIOSH IDLH: 10
mg/mé (as Ni).[7][8]

Operational and Disposal Plan

This section provides a step-by-step guide for the safe handling and disposal of nickel

chloride.

Personal Protective Equipment (PPE)

The selection and proper use of PPE are non-negotiable. Always inspect PPE for integrity

before use.
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Specifications &

Body Area Required Equipment
& < L Standards
Must comply with OSHA 29
Chemical safety gogglesanda  CFR 1910.133 or European
Eyes/Face .
face shield.[1][8] Standard EN166.[7] Do not
wear contact lenses.[9]
Nitrile, neoprene, or butyl
rubber gloves.[9][10] A lab coat )
) Hand protection should comply
i and apron are required. For )
Skin/Hands with standards such as AS

larger quantities, an
impervious coverall is

recommended.[3][9]

2161.[1]

Respiratory

A NIOSH-approved dust
respirator is required when
handling the powder.[3][11]

Use in a chemical fume hood
or with local exhaust
ventilation is mandatory to

minimize inhalation exposure.

[3]17]

Step-by-Step Handling Protocol

a.

Preparation and Engineering Controls:

Read Safety Data Sheet (SDS): Before beginning work, thoroughly read and understand the

SDS for nickel chloride.[2]

Verify Engineering Controls: Ensure a chemical fume hood is operational.[3] Confirm the

location and functionality of the nearest eyewash station and emergency shower.[7][8]

Area Demarcation: Designate a specific area for handling nickel chloride to prevent cross-

contamination.

. Chemical Handling:

Work Within a Fume Hood: All operations that may generate dust, including weighing and

transferring, must be conducted inside a certified chemical fume hood.[3][7]

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://shop.chemsupply.com.au/documents/TR3ASMM2.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1344.pdf
https://pim-resources.coleparmer.com/sds/16310.pdf
https://hillbrothers.com/home/pdf/downloads/msds/n/nickel-chloride-dry.pdf
https://hillbrothers.com/home/pdf/downloads/msds/n/nickel-chloride-dry.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Nickel(II)%20chloride%20hexahydrate_0647_4.0.pdf
https://www.oxfordlabchem.com/msds/(N-06233)%20NICKEL%20CHLORIDE%20Hexahydrate%2097%20Extra%20Pure.pdf
https://hillbrothers.com/home/pdf/downloads/msds/n/nickel-chloride-dry.pdf
https://shop.chemsupply.com.au/documents/TR3ASMM2.pdf
https://www.oxfordlabchem.com/msds/(N-06233)%20NICKEL%20CHLORIDE%20Hexahydrate%2097%20Extra%20Pure.pdf
https://www.espimetals.com/msds/691-Nickel%20Chloride
https://www.oxfordlabchem.com/msds/(N-06233)%20NICKEL%20CHLORIDE%20Hexahydrate%2097%20Extra%20Pure.pdf
https://pim-resources.coleparmer.com/sds/16310.pdf
https://www.benchchem.com/product/b1212450?utm_src=pdf-body
https://www.flinnsci.com/sds_541-nickel-chloride/sds_541/
https://www.oxfordlabchem.com/msds/(N-06233)%20NICKEL%20CHLORIDE%20Hexahydrate%2097%20Extra%20Pure.pdf
https://pim-resources.coleparmer.com/sds/16310.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1344.pdf
https://www.benchchem.com/product/b1212450?utm_src=pdf-body
https://www.oxfordlabchem.com/msds/(N-06233)%20NICKEL%20CHLORIDE%20Hexahydrate%2097%20Extra%20Pure.pdf
https://pim-resources.coleparmer.com/sds/16310.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Minimize Dust: Handle the material carefully to avoid generating dust.[1][4][7] Do not dry
sweep; if a spill occurs, follow emergency procedures.

e Prohibit Consumption: Do not eat, drink, or smoke in the laboratory area where nickel
chloride is handled.[6][8][11]

c. Post-Handling and Decontamination:

o Clean Work Area: Decontaminate the work surface and any equipment used with an
appropriate cleaning agent.

 Remove PPE Correctly: Remove PPE in a manner that avoids skin contact with the
contaminated exterior. Remove gloves last using a proper removal technique.[12]

e Personal Hygiene: Wash hands and face thoroughly with soap and water after handling is
complete.[1][7][11] Contaminated work clothing should not be taken home and must be
laundered by a professional service informed of the hazards.[8]

Emergency Procedures

o Spill: Evacuate non-essential personnel.[1] Wearing full PPE, cover the spill with a damp
absorbent material to avoid raising dust.[7] Collect the material using a HEPA-filtered
vacuum or by carefully sweeping it into a labeled, sealed container for hazardous waste
disposal.[4][11] Ventilate the area after cleanup is complete.[8]

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes.[1][9] Seek medical attention if
irritation persists.[9]

e Eye Contact: Immediately flush eyes with a large amount of water for at least 15 minutes,
holding the eyelids open.[9][11] Seek immediate medical attention.[11]

 Inhalation: Move the individual to fresh air immediately.[1][11] If breathing is difficult,
administer oxygen. If breathing has stopped, perform artificial respiration. Seek immediate
medical attention.[1]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://shop.chemsupply.com.au/documents/TR3ASMM2.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-n/S25442.pdf
https://pim-resources.coleparmer.com/sds/16310.pdf
https://www.benchchem.com/product/b1212450?utm_src=pdf-body
https://www.benchchem.com/product/b1212450?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-5373-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjU1MjF8YXBwbGljYXRpb24vcGRmfGFHVmhMMmhrTXk4NU1qTXpNRFk0TlRJek5UVXdMMU5FUWw4MU16Y3pYMGxGWDBWT0xuQmtaZ3xkNWVmMGU0YTE2YjNjOTk2OTZhODRiNjJkZDIzMDMzMDYyYTQ0YWNhZDFlZDU4ZDM2MTljZTdlODlmNDJiMjgz
https://nj.gov/health/eoh/rtkweb/documents/fs/1344.pdf
https://www.espimetals.com/msds/691-Nickel%20Chloride
https://www.brecklandscientific.co.uk/S0001239.pdf
https://shop.chemsupply.com.au/documents/TR3ASMM2.pdf
https://pim-resources.coleparmer.com/sds/16310.pdf
https://www.espimetals.com/msds/691-Nickel%20Chloride
https://nj.gov/health/eoh/rtkweb/documents/fs/1344.pdf
https://shop.chemsupply.com.au/documents/TR3ASMM2.pdf
https://pim-resources.coleparmer.com/sds/16310.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-n/S25442.pdf
https://www.espimetals.com/msds/691-Nickel%20Chloride
https://nj.gov/health/eoh/rtkweb/documents/fs/1344.pdf
https://shop.chemsupply.com.au/documents/TR3ASMM2.pdf
https://hillbrothers.com/home/pdf/downloads/msds/n/nickel-chloride-dry.pdf
https://hillbrothers.com/home/pdf/downloads/msds/n/nickel-chloride-dry.pdf
https://hillbrothers.com/home/pdf/downloads/msds/n/nickel-chloride-dry.pdf
https://www.espimetals.com/msds/691-Nickel%20Chloride
https://www.espimetals.com/msds/691-Nickel%20Chloride
https://shop.chemsupply.com.au/documents/TR3ASMM2.pdf
https://www.espimetals.com/msds/691-Nickel%20Chloride
https://shop.chemsupply.com.au/documents/TR3ASMM2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 Ingestion: Do NOT induce vomiting.[9] If the person is conscious, rinse their mouth with
water. Seek immediate medical attention.[3]

Disposal Plan

o Waste Segregation: All materials contaminated with nickel chloride, including disposable
PPE, weighing papers, and spill cleanup debris, must be treated as hazardous waste.

o Containerization: Collect all nickel chloride waste in a dedicated, clearly labeled, and
sealed container.[1]

o Labeling: The waste container must be labeled "Hazardous Waste - Nickel Chloride" and
include details of the contents.

» Professional Disposal: Waste must be disposed of in accordance with all federal, state, and
local environmental regulations.[3][11] Contact a licensed professional waste disposal
service for pickup and disposal.[4] Do not pour nickel chloride waste down the drain or
dispose of it with regular trash.[1][10]

Workflow for Handling Nickel Chloride

The following diagram illustrates the mandatory workflow for safely handling nickel chloride
from preparation to final disposal.
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Caption: A procedural workflow for the safe handling and disposal of Nickel Chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-nickel-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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